Cas no 61467-96-7 (Thiocyanatosulfite)

Thiocyanatosulfite structure
Thiocyanatosulfite structure
Product name:Thiocyanatosulfite
CAS No:61467-96-7
MF:CNO2S2
MW:122.146197319031
CID:478214
PubChem ID:71395580

Thiocyanatosulfite Chemical and Physical Properties

Names and Identifiers

    • Thiocyanatosulfite
    • oxidosulfinothioyl cyanate
    • Sulfurocyanatidothioite
    • 61467-96-7
    • DTXSID90817189
    • Inchi: InChI=1S/CHNO2S2/c2-1-4-6(3)5/h(H,3,5)/p-1
    • InChI Key: WDIHYTNMOLCAON-UHFFFAOYSA-M
    • SMILES: C(#N)OS(=S)[O-]

Computed Properties

  • Exact Mass: 121.9371
  • Monoisotopic Mass: 121.93704559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 56.08

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